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Lipids, a diverse class of molecules including triglycerides, are fundamental to cellular
structure, energy storage, and signaling pathways.[1][2] The study of the entire lipid
complement of a cell or organism, known as lipidomics, provides profound insights into
metabolic processes and disease states.[2][3] Mass spectrometry (MS) coupled with liquid
chromatography (LC) has become the cornerstone of lipidomic analysis, enabling the
identification and quantification of thousands of lipid species.[2]

However, the accuracy of quantification in MS-based lipidomics is challenged by variations in
sample extraction efficiency, matrix effects, and instrument response.[4] To overcome these
challenges, stable isotope-labeled (SIL) internal standards are indispensable. These standards
are chemically identical to the analyte of interest but have a higher mass due to the
incorporation of heavy isotopes (e.g., 2H or D, 13C, 15N). When "spiked" into a sample at a
known concentration, they co-elute with the endogenous analyte and experience the same
analytical variations, allowing for precise and accurate quantification through isotope dilution.

Tri[(16-hydroxy)oleoyl]glycerol-d5 is a purpose-built SIL internal standard designed for the
study of specific, hydroxylated triglycerides. Its structure is engineered for stability and clear
mass differentiation, making it an invaluable tool for metabolic research and drug discovery.
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Deconstructing the Chemical Structure

The nomenclature of Tri[(16-hydroxy)oleoyl]glycerol-d5 precisely describes its molecular
architecture. It is a triacylglycerol (TAG), also known as a triglyceride, which consists of a
central glycerol backbone esterified to three fatty acid chains.

A more systematic synonym for this molecule is [1,1,2,3,3-pentadeuterio-2,3-bis[[(Z)-16-
hydroxyoctadec-9-enoyl]oxy]propyl] (Z)-16-hydroxyoctadec-9-enoate.[5] This name provides a
blueprint for its three core components:

e The Glycerol-d5 Backbone: The foundation of the molecule is a glycerol scaffold where all
five hydrogen atoms attached to the carbon backbone have been replaced by deuterium (D).
This pentadeuteration occurs at the C1, C2, and C3 positions, providing a stable mass
increase of 5 Daltons (Da) over the natural isotopologue.[6][7] This labeling strategy is
superior to labeling on the fatty acid chains for certain applications, as the glycerol backbone
is less susceptible to metabolic alteration and the deuterium atoms are not prone to
exchange under typical analytical conditions.

e The (16-hydroxy)oleoyl Acyl Chains: Each of the three hydroxyl groups of the glycerol-d5
backbone is esterified to a (16-hydroxy)oleoyl fatty acid. Let's break down this chain:

o Oleoyl: This signifies an 18-carbon acyl chain (octadecanoyl) with a single double bond.
The "(Z)" and "9" designations indicate that this double bond is located between carbons 9
and 10 and possesses a cis (Z) configuration, which is the most common isomer in nature.

o 16-hydroxy: A hydroxyl (-OH) group is substituted on the 16th carbon of each 18-carbon
chain. This functional group significantly increases the polarity of the triglyceride and is
characteristic of specific lipids like those found in castor oil (which contains the isomeric
ricinoleic acid).[8]

The resulting molecule is a homotriacylglycerol, as all three acyl chains are identical.

Visualizing the Molecular Assembly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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